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Compound of Interest

Compound Name: 2-Chloroquinazolin-6-ol

CAS No.: 1036755-97-1

Cat. No.: B8011876

Get Quote

As a Senior Application Scientist, I have designed this comprehensive operational guide to

ensure the safe, efficient, and scientifically rigorous handling of 2-Chloroquinazolin-6-ol.

This compound is a highly valuable bifunctional building block frequently utilized in the drug

development of kinase inhibitors and S-nitrosoglutathione reductase (GSNOR) inhibitors[1].

However, its specific structural features—an electron-rich phenolic ring paired with a highly

reactive, electrophilic chloroquinazoline core—dictate strict handling protocols to ensure both

operator safety and chemical integrity.

Chemical Profile & Hazard Assessment
To handle a chemical safely, you must first understand the mechanistic causality behind its

hazards. The reactivity that makes 2-Chloroquinazolin-6-ol useful in synthesis is the exact

same reactivity that makes it hazardous to biological tissues.

Table 1: Chemical Profile and GHS Classification
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Property Specification

Chemical Name 2-Chloroquinazolin-6-ol

CAS Number 1036755-97-1[2]

Molecular Formula C8H5ClN2O[2]

Molecular Weight 180.59 g/mol [2]

Storage Conditions 2-8°C, Inert Atmosphere (Argon/Nitrogen)[3]

GHS Hazards H302, H315, H319, H335[4]

Mechanistic Causality of Hazards:
H315 (Skin Irritation) & H319 (Eye Irritation): The 2-chloro position on the quinazoline ring is

highly electrophilic. If exposed to biological tissues, nucleophilic residues (such as thiols in

cysteine or amines in lysine on skin/eye proteins) can undergo rapid Nucleophilic Aromatic

Substitution (SNAr), covalently modifying the tissue and causing severe irritation[4].

H335 (Respiratory Irritation): As a fine powder, the compound can easily aerosolize.

Inhalation introduces these electrophilic particles to the mucosal lining of the respiratory

tract, leading to immediate localized toxicity[4].

Personal Protective Equipment (PPE) Matrix
Every piece of PPE must serve as a self-validating barrier against the specific mechanistic

threats posed by this compound.

Table 2: PPE Requirements and Causality

Safety Operating Guide

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 2 / 7 Tech Support

https://www.molaid.com/MS_1648193
https://www.molaid.com/MS_1648193
https://www.molaid.com/MS_1648193
https://www.bldpharm.com/products/1036755-97-1.html
https://www.chemscene.com/product/1036755-97-1.html
https://www.chemscene.com/product/1036755-97-1.html
https://www.chemscene.com/product/1036755-97-1.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8011876?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


PPE Category Specification Mechanistic Causality

Eye/Face
Safety goggles (EN 166/ANSI

Z87.1) or full face shield[5].

Prevents H319. Blocks

airborne dust from reacting

with ocular proteins,

preventing severe tissue

damage.

Hands

Nitrile gloves (≥0.11 mm

thickness). Double-gloving is

highly recommended[5].

Prevents H315. Nitrile provides

a robust chemical barrier

against halogenated

nitrogenous heterocycles.

Skin/Body

Chemically resistant lab coat

(buttoned fully) and closed-toe

shoes.

Prevents dermal exposure to

reactive dust particles settling

on clothing.

Respiratory

Handle exclusively inside a

certified fume hood. If

weighing outside a hood, an

N95/FFP2 respirator is

mandatory[5].

Prevents H335. Mitigates the

inhalation of aerosolized

powder, protecting the

respiratory tract from covalent

binding[5].

Operational Plan: Experimental Workflow
Follow this step-by-step methodology to preserve the chemical integrity of the reagent while

ensuring zero exposure.

Step 1: Thermal Equilibration

Action: Remove the sealed vial of 2-Chloroquinazolin-6-ol from 2-8°C cold storage[4].

Allow it to equilibrate to ambient room temperature for at least 30–45 minutes before

opening.

Causality: Opening a cold vial introduces atmospheric moisture. Water acts as a nucleophile,

leading to the premature hydrolysis of the reactive C-Cl bond into an inactive

quinazolinedione derivative, ruining your synthetic yield.

Step 2: Weighing and Transfer
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Action: Perform all weighing inside a draft-shielded analytical balance located within a fume

hood[5]. Use anti-static weighing boats.

Causality: The compound is a dry powder prone to static aerosolization. Containment

prevents inhalation (H335) and subsequent respiratory tract irritation[4].

Step 3: Reaction Execution

Action: When utilizing 2-Chloroquinazolin-6-ol in SNAr workflows, dissolve the compound

in a dry, aprotic solvent (e.g., anhydrous DMF or DMSO) under an inert atmosphere

(Nitrogen or Argon).

Step 4: Post-Handling Storage

Action: Immediately flush the source vial with a gentle stream of Argon or dry Nitrogen before

resealing[3]. Wrap the cap tightly with Parafilm and return to 2-8°C storage[4].

Causality: The inert gas displaces oxygen and moisture, preventing oxidative degradation of

the electron-rich phenolic ring and preserving the integrity of the chloride leaving group[3].

Emergency Response & Spill Management
In the event of a spill, immediate and systematic containment is required to prevent the

aerosolization of the irritating powder.
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Spill Detected:
2-Chloroquinazolin-6-ol

Assess Spill Volume

Small Spill (< 50g)

 < 50g

Large Spill (> 50g)

 > 50g

Don Appropriate PPE
(Nitrile, Goggles, N95)

Evacuate Area &
Notify EHS

Cover with Damp Absorbent
(Minimize Dust)

Carefully Sweep
(Non-sparking tools)

Wash Surface with
Soap and Water

Transfer to Hazardous
Waste Container

Click to download full resolution via product page

Figure 1: Step-by-step emergency response and containment workflow for 2-
Chloroquinazolin-6-ol spills.
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Critical Spill Note: Never dry-sweep the powder, as this will immediately aerosolize the

compound[5]. Always use a damp absorbent pad to suppress dust generation before physical

removal. Wash the affected surface thoroughly with soap and water to hydrolyze and remove

any residual compound[5].

Disposal & Waste Management Plan
Classification: Dispose of all contaminated consumables and unreacted chemical as

Halogenated Organic Waste.

Incompatibilities: Do not mix waste streams with strong acids or strong oxidizing agents.

Destruction Method: Incineration is the required disposal method. Ensure your waste

management facility utilizes scrubbers, as the combustion of 2-Chloroquinazolin-6-ol will

generate toxic hydrogen chloride (HCl) gas and nitrogen oxides (NOx).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Personal protective equipment for handling 2-
Chloroquinazolin-6-ol]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b8011876/docs#personal-protective-equipment-for-
handling-2-chloroquinazolin-6-ol]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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